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Compound of Interest

Compound Name: MS39

Cat. No.: B1193139 Get Quote

MS39: A Technical Overview
It appears there has been a misunderstanding regarding the nature of "MS39." The term MS39
does not refer to a chemical compound. Instead, it is the model name for a piece of medical

diagnostic equipment used in ophthalmology. Specifically, the MS-39 is an anterior segment

Optical Coherence Tomographer (AS-OCT) combined with a Placido disc corneal topographer.

[1][2][3]

This guide will clarify what the MS-39 device is and its functions, as the requested information

concerning a chemical structure, quantitative data on chemical properties, experimental

protocols for synthesis, and signaling pathways are not applicable.

The MS-39: An Advanced Ophthalmic Diagnostic
Tool
The MS-39 is a sophisticated instrument designed for the detailed analysis of the anterior

segment of the eye.[3] It integrates two key technologies:

High-Resolution Spectral-Domain Optical Coherence Tomography (OCT): This technology

provides cross-sectional images of the cornea, anterior chamber, and crystalline lens with

high resolution.[1][2] It allows for precise measurements of various structures.

Placido Disc Topography: This component maps the anterior surface of the cornea, providing

detailed information about its curvature.[1]
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By combining these technologies, the MS-39 offers a comprehensive evaluation of the eye's

anterior structures.[3]

Key Applications of the MS-39
The MS-39 is utilized by ophthalmologists for a variety of clinical and surgical planning

purposes:[3]

Corneal Analysis: It provides detailed topographic and tomographic maps of the cornea,

including epithelial and stromal thickness maps.[3] This is crucial for diagnosing and

managing corneal diseases like keratoconus.[1]

Cataract and Refractive Surgery Planning: The device's ability to measure corneal power,

anterior chamber depth, and crystalline lens position is vital for calculating the power of

intraocular lenses (IOLs) for cataract surgery and for planning refractive procedures like

LASIK.[2][3]

Glaucoma Assessment: The MS-39 can perform gonioscopic measurements of the anterior

chamber angle, which is important in the diagnosis and management of glaucoma.[3]

Contact Lens Fitting: The detailed corneal and scleral measurements are beneficial for fitting

specialized contact lenses, such as scleral and orthokeratology lenses.[3]

Pupillography: The device can measure pupil dynamics under various lighting conditions.[3]

Inapplicability of Chemical Compound-Related
Information
Given that MS39 is a medical device, the core requirements of the original request concerning

a chemical compound cannot be fulfilled:

Chemical Structure: As a machine, MS39 does not have a chemical formula or structure.

Quantitative Data: Data related to MS39 would be in the form of its technical specifications

(e.g., imaging resolution, scan speed) rather than chemical properties (e.g., molecular

weight, melting point).
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Experimental Protocols: Manuals for the MS-39 would describe its operating procedures, not

chemical synthesis or biological assays.

Signaling Pathways: The MS-39 is a tool for observing biological structures; it does not

participate in biological signaling pathways.

In summary, the MS-39 is an advanced diagnostic instrument in ophthalmology and not a

chemical substance. Therefore, a discussion of its "chemical structure" and related biochemical

data is not applicable. For researchers and clinicians in the field of ophthalmology, the MS-39

provides invaluable data for diagnostics and surgical planning.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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